Cas no 37972-24-0 (2-Ethynylpyrimidine)

• Product name: 2-Ethynylpyrimidine
• CAS No: 37972-24-0
• MF: C₆H₄N₂
• MW: 104.109360694885
• MDL: MFCD10698134
• CID: 297836
• PubChem ID: 12441297

2-Ethynylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Ethynylpyrimidine
• Pyrimidine, 2-ethynyl-
• PYRIMIDINE, 2-ETHYNYL- (9CI)
• 2-Ethynylpyrimidine, AldrichCPR
• BMNUHRHTDNKJII-UHFFFAOYSA-N
• FCH882164
• RP18832
• AB61370
• AX8160291
• AB0024578
• W5876
• ST24027987
• J-509348
• 2-Ethynylpyrimidine, 97%
• SCHEMBL1324980
• EN300-133909
• A873966
• 37972-24-0
• SY110651
• MFCD10698134
• CS-W019045
• CHEMBL4561532
• DTXSID50498377
• DS-12315
• AMY22984
• AKOS006302959

• MDL： MFCD10698134
• Inchi： 1S/C6H4N2/c1-2-6-7-4-3-5-8-6/h1,3-5H
• InChI Key： BMNUHRHTDNKJII-UHFFFAOYSA-N
• SMILES： N1C(C#C[H])=NC([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 117.05800
• Monoisotopic Mass: 104.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 228.2±23.0 °C at 760 mmHg
• Flash Point: 103.6±15.6 °C
• Refractive Index: 1.544
• PSA: 12.89000
• LogP: 1.37130
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Ethynylpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

2-Ethynylpyrimidine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives